(3,5-Difluorophenyl)(2-furylmethyl)amine
Overview
Description
Scientific Research Applications
Thermophysical Property Research
This compound is used in the study of thermophysical properties, which are critical for understanding the behavior of materials under various temperature and pressure conditions. The NIST/TRC Web Thermo Tables provide critically evaluated thermodynamic property data for pure compounds like 3,5-difluoro-N-(furan-2-ylmethyl)aniline, which is essential for researchers in the field of material science .
High-Energy Melt-Cast Explosives
In the development of advanced melt-cast explosives, 3,5-difluoro-N-(furan-2-ylmethyl)aniline serves as a casting carrier. It’s combined with high-energy components to design explosives that offer high energy and low sensitivity, improving safety in military applications .
Nephrotoxicity Studies
The compound has been investigated for its nephrotoxic effects in vitro. Studies involving renal cortical slices from rats help in understanding the potential toxic impact of this compound on kidney function, which is vital for drug safety assessments .
Molecular Dynamics Simulations
Molecular dynamics simulations use 3,5-difluoro-N-(furan-2-ylmethyl)aniline to study the interactions and stability of molecular systems. This is particularly useful in the design of new materials and in the pharmaceutical industry for drug design .
Thermodynamic Data Analysis
Dynamic data analysis of compounds like 3,5-difluoro-N-(furan-2-ylmethyl)aniline helps in generating a database of thermodynamic properties. This data is crucial for chemical engineers and researchers working on the synthesis and application of new compounds .
Sensitivity and Safety Performance Testing
The safety performance of explosives containing 3,5-difluoro-N-(furan-2-ylmethyl)aniline is tested for mechanical sensitivity and thermal sensitivity. This ensures the development of safer explosives for both military and civilian use .
Energy Level Assessment
Assessing the energy level of explosives containing this compound is crucial. The detonation velocity and other related parameters are measured to evaluate the performance of the explosive, which is important for applications requiring precise control over explosive energy .
Chemical Synthesis
3,5-difluoro-N-(furan-2-ylmethyl)aniline is used as a precursor in the synthesis of various organic compounds. Its unique structure allows for the creation of complex molecules that can have applications in medicinal chemistry and material science .
properties
IUPAC Name |
3,5-difluoro-N-(furan-2-ylmethyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2NO/c12-8-4-9(13)6-10(5-8)14-7-11-2-1-3-15-11/h1-6,14H,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPCUOVDITYQFRF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC2=CC(=CC(=C2)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Difluorophenyl)(2-furylmethyl)amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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